N-(sec-butyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-butan-2-yl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C13H15NO2/c1-3-9(2)14-13(15)12-8-10-6-4-5-7-11(10)16-12/h4-9H,3H2,1-2H3,(H,14,15)
• InChI Key: JQZILTPLRFQRJS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC2=CC=CC=C2O1
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-(sec-butyl)-1-benzofuran-2-carboxamide, also known as NBOMe, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in 2003 by a team of researchers led by Ralf Heim at the Free University of Berlin. NBOMe is known for its potent psychedelic effects and has been used recreationally as a substitute for LSD. However, its potential as a research tool in the field of neuroscience and pharmacology has also been recognized.

Mechanism of Action

N-(sec-butyl)-1-benzofuran-2-carboxamide acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. It binds to the receptor and activates it, leading to a cascade of downstream effects that ultimately result in the hallucinogenic experience. N-(sec-butyl)-1-benzofuran-2-carboxamide has a higher affinity for the 5-HT2A receptor than LSD, which may contribute to its greater potency.
Biochemical and Physiological Effects:
N-(sec-butyl)-1-benzofuran-2-carboxamide has been shown to induce a wide range of biochemical and physiological effects, including changes in brain activity, heart rate, blood pressure, and body temperature. It has been shown to increase the release of neurotransmitters such as dopamine and serotonin, which may contribute to its psychoactive effects. N-(sec-butyl)-1-benzofuran-2-carboxamide has also been shown to induce oxidative stress and inflammation, which may have implications for its long-term effects on the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-1-benzofuran-2-carboxamide in lab experiments is its potency and selectivity for the 5-HT2A receptor, which allows for precise manipulation of this target. It also has a relatively long duration of action, which may be useful for studying the long-term effects of psychedelic drugs. However, one limitation of using N-(sec-butyl)-1-benzofuran-2-carboxamide is its potential toxicity and safety concerns, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(sec-butyl)-1-benzofuran-2-carboxamide, including:
1. Investigating its potential therapeutic applications in the treatment of depression, anxiety, and addiction.
2. Studying its long-term effects on the brain and its potential for neurotoxicity.
3. Developing new analogs of N-(sec-butyl)-1-benzofuran-2-carboxamide with improved selectivity and safety profiles.
4. Investigating the mechanisms underlying its potent activity at the 5-HT2A receptor.
5. Studying its effects on other targets in the brain and its potential for off-target effects.
In conclusion, N-(sec-butyl)-1-benzofuran-2-carboxamide is a synthetic compound with potent psychedelic effects that has been used as a research tool in the field of neuroscience and pharmacology. Its selectivity for the 5-HT2A receptor has made it a valuable tool for studying the mechanisms underlying the psychedelic experience. However, its potential toxicity and safety concerns must be taken into account when using it in lab experiments. Future research on N-(sec-butyl)-1-benzofuran-2-carboxamide may lead to new insights into the brain and the development of new therapeutic agents.

Scientific Research Applications

N-(sec-butyl)-1-benzofuran-2-carboxamide has been used as a research tool in the field of neuroscience and pharmacology due to its potent activity at the 5-HT2A receptor, which is a target for many psychoactive drugs. It has been shown to induce hallucinogenic effects in animal models and has been used to study the mechanisms underlying the psychedelic experience. N-(sec-butyl)-1-benzofuran-2-carboxamide has also been investigated for its potential therapeutic applications in the treatment of depression, anxiety, and addiction.